Cas no 1005577-45-6 (4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole)

4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole structure
1005577-45-6 structure
Product Name:4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole
CAS No:1005577-45-6
MF:C11H10ClN3O2
MW:251.669001102448
CID:3059480
PubChem ID:17024843
Update Time:2025-04-21

4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-(4-methyl-benzyl)-3-nitro-1H-pyrazole
    • 1005577-45-6
    • AKOS000310547
    • 4-chloro-1-(4-methylbenzyl)-3-nitro-1H-pyrazole
    • 4-chloro-1-[(4-methylphenyl)methyl]-3-nitropyrazole
    • AKOS015922051
    • CS-0366655
    • STK313263
    • Inchi: 1S/C11H10ClN3O2/c1-8-2-4-9(5-3-8)6-14-7-10(12)11(13-14)15(16)17/h2-5,7H,6H2,1H3
    • InChI Key: JBMPPYBFVVBMAN-UHFFFAOYSA-N
    • SMILES: ClC1C([N+](=O)[O-])=NN(C=1)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 251.046154g/mol
  • Monoisotopic Mass: 251.046154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 251.67g/mol
  • XLogP3: 3
  • Topological Polar Surface Area: 63.6Ų
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